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molecular formula C8H6ClF3O B1601332 1-(3-Chlorophenyl)-2,2,2-trifluoroethanol CAS No. 81577-11-9

1-(3-Chlorophenyl)-2,2,2-trifluoroethanol

Cat. No. B1601332
CAS RN: 81577-11-9
M. Wt: 210.58 g/mol
InChI Key: IFUMGCOCVZUIRR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08673908B2

Procedure details

According to Reference Example 8-12, by use of 3-chlorobenzaldehyde (500 mg, 3.56 mmol), (trifluoromethyl)trimethylsilane (631 μL, 4.27 mmol), tetrabutylammonium fluoride (a 1.0 mol/L solution in tetrahydrofuran, 360 μL, 0.360 mmol) and tetrahydrofuran (10 mL), the mixture was stirred and reacted at room temperature for 3 hours. Thus, 1-chloro-3-(2,2,2-trifluoro-1-hydroxyethyl)benzene (Compound DB) (1.02 g, yield: quantitative) was obtained.
Name
3-chlorobenzaldehyde
Quantity
500 mg
Type
reactant
Reaction Step One
Name
(trifluoromethyl)trimethylsilane
Quantity
631 μL
Type
reactant
Reaction Step Two
Name
tetrabutylammonium fluoride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
tetrahydrofuran
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five
Name
tetrahydrofuran
Quantity
10 mL
Type
solvent
Reaction Step Six
Name
1-chloro-3-(2,2,2-trifluoro-1-hydroxyethyl)benzene

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:3]=[C:4]([CH:7]=[CH:8][CH:9]=1)[CH:5]=[O:6].[F:10][C:11]([Si](C)(C)C)([F:13])[F:12].[F-].C([N+](CCCC)(CCCC)CCCC)CCC>O1CCCC1>[Cl:1][C:2]1[CH:9]=[CH:8][CH:7]=[C:4]([CH:5]([OH:6])[C:11]([F:13])([F:12])[F:10])[CH:3]=1 |f:2.3|

Inputs

Step One
Name
3-chlorobenzaldehyde
Quantity
500 mg
Type
reactant
Smiles
ClC=1C=C(C=O)C=CC1
Step Two
Name
(trifluoromethyl)trimethylsilane
Quantity
631 μL
Type
reactant
Smiles
FC(F)(F)[Si](C)(C)C
Step Three
Name
tetrabutylammonium fluoride
Quantity
0 (± 1) mol
Type
reactant
Smiles
[F-].C(CCC)[N+](CCCC)(CCCC)CCCC
Step Four
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Five
Name
tetrahydrofuran
Quantity
0 (± 1) mol
Type
solvent
Smiles
O1CCCC1
Step Six
Name
tetrahydrofuran
Quantity
10 mL
Type
solvent
Smiles
O1CCCC1

Conditions

Stirring
Type
CUSTOM
Details
the mixture was stirred
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
reacted at room temperature for 3 hours
Duration
3 h

Outcomes

Product
Name
1-chloro-3-(2,2,2-trifluoro-1-hydroxyethyl)benzene
Type
product
Smiles
ClC1=CC(=CC=C1)C(C(F)(F)F)O
Measurements
Type Value Analysis
AMOUNT: MASS 1.02 g
YIELD: CALCULATEDPERCENTYIELD 136.1%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.